Cas no 1376278-48-6 (2-(Propan-2-yl)-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one)

• Product Name: 2-(Propan-2-yl)-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one
• CAS No: 1376278-48-6
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• MDL: MFCD22196675
• CID: 5053802
• PubChem ID: 73357635
• Update Time: 2026-02-28

2-(Propan-2-yl)-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(propan-2-yl)-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one
• NE50673
• Z1359761587
• 2-Isopropyl-5,6,7,8-tetrahydropyrido[4,3-c]pyridazin-3(2H)-one
• 2-propan-2-yl-5,6,7,8-tetrahydropyrido[4,3-c]pyridazin-3-one
• 2-(Propan-2-yl)-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one

• MDL： MFCD22196675
• Inchi： 1S/C10H15N3O/c1-7(2)13-10(14)5-8-6-11-4-3-9(8)12-13/h5,7,11H,3-4,6H2,1-2H3
• InChI Key： UDXBSHHCONFBBW-UHFFFAOYSA-N
• SMILES： O=C1C=C2CNCCC2=NN1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 317
• XLogP3: -0.3
• Topological Polar Surface Area: 44.7

Additional information on 2-(Propan-2-yl)-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one

2-(Propan-2-yl)-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one: A Comprehensive Overview

The compound 2-(Propan-2-yl)-2H,3H,5H,6H,7H,8H-pyrido[4,3-c]pyridazin-3-one, identified by the CAS registry number 1376278-48-6, represents a significant advancement in the field of organic chemistry. This molecule belongs to the class of pyridopyridazines, which are known for their unique structural features and potential applications in various scientific domains.

Recent studies have highlighted the importance of pyrido[4,3-c]pyridazine derivatives in drug discovery and materials science. The incorporation of a propan-2-yl group at the 2-position introduces steric effects that can influence the molecule's reactivity and bioavailability. This modification is particularly interesting for researchers exploring novel synthetic pathways and pharmacological profiles.

The synthesis of 2-(Propan-2-yl)-pyrido[4,3-c]pyridazin-3-one involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrido[4,3-c]pyridazine skeleton through cyclization reactions and subsequent functionalization to introduce the propan-2-yl substituent. These methods have been optimized to enhance yield and purity, making the compound more accessible for large-scale studies.

From a chemical standpoint, this compound exhibits intriguing reactivity patterns due to its conjugated aromatic system and electron-donating substituents. Experimental data from recent publications suggest that it may act as a potential precursor for constructing more complex heterocyclic frameworks or as an intermediate in total synthesis efforts targeting bioactive molecules.

In terms of applications, 1376278-48-6 has shown promise in preliminary biological assays where it demonstrated moderate inhibitory activity against certain enzymes implicated in neurodegenerative diseases. While these findings are still in their early stages, they underscore the potential of this compound as a lead structure for drug development.

Moreover, computational studies utilizing density functional theory (DFT) have provided insights into the electronic structure and stability of this molecule. These studies reveal that the propan-2-yl group plays a crucial role in modulating electronic properties without significantly disrupting the aromaticity of the pyrido[4,3-c]pyridazine core.

The integration of experimental and computational approaches has been instrumental in understanding the behavior of this compound under various conditions. For instance, recent research has explored its thermal stability and photophysical properties using advanced spectroscopic techniques such as UV-vis spectroscopy and fluorescence measurements.

In conclusion, 1376278-48-6, or 2-(Propan-2-yl)-pyrido[4,3-c]pyridazin-3-one, stands out as a versatile building block with multifaceted applications across chemistry and biology. Its unique structure combined with promising biological activity positions it as a valuable asset for future research endeavors.